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Compound of Interest

Compound Name: 2-Hepten-4-one

Cat. No.: B14161202

Technical Guide: (E)-hept-2-en-4-one

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (E)-hept-2-en-4-one, including its
chemical identifiers, physical and chemical properties, and other relevant data for research and
development purposes.

Chemical Identification

Identifier Value

IUPAC Name (E)-hept-2-en-4-one[1]
CAS Number 4643-25-8[1][2][3]
Molecular Formula C7H120

Molecular Weight 112.17 g/mol

(2E)-hept-2-en-4-one, (E)-2-Hepten-4-one,
propenyl propyl ketone

Synonyms

Physicochemical Properties
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Property Value

Appearance Not specified
Boiling Point Not specified
Melting Point Not specified
Solubility Not specified
Density Not specified

Further research is required to populate the physical properties of this compound.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of (E)-hept-2-en-4-
one are not readily available in the public domain. Further literature review of specialized
chemical databases and journals is recommended to identify specific methodologies.

Biological Activity and Signaling Pathways

Information regarding the biological activity and associated signaling pathways of (E)-hept-2-
en-4-one is currently limited. Researchers investigating the therapeutic potential or toxicological
profile of this compound would need to conduct initial screening assays to determine its
biological targets and mechanisms of action.

Logical Workflow for Compound Investigation

The following diagram outlines a general workflow for the investigation of a novel or under-
characterized chemical compound like (E)-hept-2-en-4-one in a drug development context.
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Caption: General workflow for chemical compound investigation in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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